N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide

• IUPAC Name: N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide
• InChI: InChI=1S/C18H18N2O2/c21-17(19-12-14-6-2-1-3-7-14)13-20-16-9-5-4-8-15(16)10-11-18(20)22/h1-9H,10-13H2,(H,19,21)
• InChI Key: BTXPQLHZSAESIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=CC=CC=C21)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide, also known as BQ-123, is a peptide antagonist of endothelin-1 (ET-1) receptors. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide selectively blocks the ET-1 receptors, which are expressed in various tissues, including the vasculature, heart, and kidneys. ET-1 is a potent vasoconstrictor that is produced by endothelial cells and acts on smooth muscle cells to increase vascular tone. By blocking the ET-1 receptors, N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide reduces vasoconstriction and improves blood flow.
Biochemical and Physiological Effects:
N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide has been shown to have several biochemical and physiological effects, including reducing blood pressure, improving cardiac function, and reducing pulmonary vascular resistance. It has also been shown to have anti-inflammatory effects and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide is a potent and selective antagonist of ET-1 receptors, making it a valuable tool for studying the role of ET-1 in various diseases. However, its use is limited by its short half-life and poor bioavailability. It also requires careful dosing and monitoring to avoid adverse effects.

Future Directions

There are several future directions for research on N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide, including developing more stable and bioavailable analogs, investigating its potential use in other diseases, such as cancer and diabetes, and studying its effects on ET-1 signaling pathways. Additionally, further studies are needed to determine the optimal dosing and administration of N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide for therapeutic use.

Synthesis Methods

N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide can be synthesized by solid-phase peptide synthesis using Fmoc chemistry. The synthesis involves the sequential addition of amino acids to a resin-bound peptide chain, followed by deprotection and cleavage of the peptide from the resin. The final product is purified by high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-benzyl-2-(2-oxo-3,4-dihydroquinolin-1(2H)-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, heart failure, and pulmonary arterial hypertension (PAH). It has been shown to selectively block the ET-1 receptors, which are involved in the regulation of vascular tone and cardiac function.